Cas no 1416343-67-3 (3-[5-(2-Fluoro-phenoxymethyl)-[1,3,4]oxadiazol-2-yl]-phenylamine)

• Product Name: 3-[5-(2-Fluoro-phenoxymethyl)-[1,3,4]oxadiazol-2-yl]-phenylamine
• CAS No: 1416343-67-3
• MF: C₁₅H₁₂FN₃O₂
• MW: 285.273086547852
• CID: 5169940
• Update Time: 2025-07-19

3-[5-(2-Fluoro-phenoxymethyl)-[1,3,4]oxadiazol-2-yl]-phenylamine Chemical and Physical Properties

Names and Identifiers

• 3-[5-(2-Fluoro-phenoxymethyl)-[1,3,4]oxadiazol-2-yl]-phenylamine

• Inchi： 1S/C15H12FN3O2/c16-12-6-1-2-7-13(12)20-9-14-18-19-15(21-14)10-4-3-5-11(17)8-10/h1-8H,9,17H2
• InChI Key： FXULCFHCVWJGNI-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2=NN=C(COC3=CC=CC=C3F)O2)=C1

Additional information on 3-[5-(2-Fluoro-phenoxymethyl)-[1,3,4]oxadiazol-2-yl]-phenylamine

Introduction to 3-[5-(2-Fluoro-phenoxymethyl)-[1,3,4]oxadiazol-2-yl]-phenylamine (CAS No. 1416343-67-3)

3-[5-(2-Fluoro-phenoxymethyl)-[1,3,4]oxadiazol-2-yl]-phenylamine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1416343-67-3, belongs to a class of molecules that incorporate an oxadiazole core, which is a heterocyclic structure known for its versatility in drug design. The presence of a fluoro-substituted phenoxy moiety and an amine group further enhances its chemical diversity, making it a promising candidate for further exploration in medicinal chemistry.

The structure of 3-[5-(2-Fluoro-phenoxymethyl)-[1,3,4]oxadiazol-2-yl]-phenylamine is characterized by the integration of multiple functional groups that contribute to its reactivity and biological interactions. The oxadiazole ring serves as a scaffold that provides stability while allowing for modifications at various positions. The fluoro-substituent on the phenoxymethyl group introduces electronic and steric effects that can influence the compound's binding affinity to biological targets. Additionally, the amine group at the phenyl ring offers opportunities for further derivatization and interaction with other molecules.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases, including cancer and inflammatory disorders. The pharmaceutical industry has been actively exploring heterocyclic compounds like oxadiazoles due to their demonstrated efficacy in modulating biological pathways. Specifically, the fluoro-substituted phenoxy moiety has shown promise in enhancing drug bioavailability and metabolic stability, making it a valuable feature in drug design.

One of the most compelling aspects of 3-[5-(2-Fluoro-phenoxymethyl)-[1,3,4]oxadiazol-2-yl]-phenylamine is its potential as an inhibitor or modulator of key enzymes and receptors involved in disease progression. For instance, studies have suggested that oxadiazole derivatives can interact with enzymes such as kinases and phosphodiesterases, which are often dysregulated in diseases like cancer. The fluoro-substituent further enhances these interactions by improving binding affinity and selectivity.

Recent research has also highlighted the role of fluoro-substituted compounds in enhancing the pharmacokinetic properties of drugs. The presence of fluorine atoms can lead to increased lipophilicity and reduced metabolic clearance, which are desirable traits for any potential therapeutic agent. This makes 3-[5-(2-Fluoro-phenoxymethyl)-[1,3,4]oxadiazol-2-yl]-phenylamine an intriguing candidate for further development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluoro-substituent into the phenoxy group is particularly challenging due to the sensitivity of fluorine-containing intermediates. However, advances in synthetic methodologies have made it increasingly feasible to incorporate fluorine atoms into complex molecules with high precision.

In terms of biological activity, preliminary studies on 3-[5-(2-Fluoro-phenoxymethyl)-[1,3,4]oxadiazol-2-yl]-phenylamine have shown promising results in vitro. The compound has demonstrated the ability to inhibit certain enzymes associated with inflammation and cell proliferation, suggesting its potential as an anti-inflammatory or anticancer agent. Further preclinical studies are needed to validate these findings and explore additional therapeutic applications.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. Regulatory agencies require rigorous evaluation before approving any new therapeutic agent for clinical use. However, the unique properties of 3-[5-(2-Fluoro-phenoxymethyl)-[1,3,4]oxadiazol-2-yl]-phenylamine make it an attractive candidate for future clinical trials.

The pharmaceutical landscape is constantly evolving with new discoveries and innovations shaping the way diseases are treated. Compounds like 3-[5-(2-Fluoro-phenoxymethyl)-[1,3,4]oxadiazol-2-yl]-phenylamine represent the cutting edge of drug design, where structural complexity meets biological function. As research continues to uncover new applications for this class of molecules, it is likely that we will see more derivatives entering clinical development pipelines.

In conclusion, 3-[5-(2-fluoro-phenoxy-methyl)-[1,3,4] oxadiazol -2 - yl ] - phen ylamin e ( C A S N o . 1416343 -67 - 3 ) i s a r ichly f u n c t i o n a l i z e d c o m p o u n d w i t h p o t e n t i a l b i o l o g i c a l a c t i v i t i e s . Its unique structural features make it a valuable tool for researchers exploring new therapeutic strategies across various disease areas . As our understanding of molecular interactions continues to grow , compounds like this one will play an increasingly important role in advancing pharmaceutical science .